Cas no 174292-58-1 (Cyclopentanecarboxylic acid, 3-hydroxy-, methyl ester, (1S-trans)- (9CI))

• Product Name: Cyclopentanecarboxylic acid, 3-hydroxy-, methyl ester, (1S-trans)- (9CI)
• CAS No: 174292-58-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD22418837
• CID: 1359871
• PubChem ID: 10986356
• Update Time: 2025-05-27

Cyclopentanecarboxylic acid, 3-hydroxy-, methyl ester, (1S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-hydroxy-, methyl ester, (1S-trans)- (9CI)
• (1S,3S)-methyl 3-hydroxycyclopentanecarboxylate
• Cyclopentanecarboxylic acid, 3-hydroxy-, methyl ester, (1S-trans)- (9CI
• (1S,3S)-3-Hydroxy-cyclopentanecarboxylic acid methyl ester
• SCHEMBL636603
• starbld0017067
• DB-361011
• Methyl-trans-3-hydroxy-cyclopentan-1-carboxylat
• METHYL (1S,3S)-3-HYDROXYCYCLOPENTANE-1-CARBOXYLATE
• MFCD22418837
• A900386
• ASZRODBLMORHAR-WDSKDSINSA-N
• AT22315
• (1S,3s)-3-hydroxycyclopentane carboxylic acid methyl ester
• 174292-58-1
• Methyl (1S,3S)-3-hydroxycyclopentanecarboxylate
• CS-0333868
• 79590-84-4
• (1S,3S)-3-Hydroxy-cyclopentanecarboxylic acid methyl ester ee
• ZGA29258
• DB-353244

• MDL： MFCD22418837
• Inchi： 1S/C7H12O3/c1-10-7(9)5-2-3-6(8)4-5/h5-6,8H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： ASZRODBLMORHAR-WDSKDSINSA-N
• SMILES： O[C@H]1CC[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on Cyclopentanecarboxylic acid, 3-hydroxy-, methyl ester, (1S-trans)- (9CI)

Recent Advances in the Study of Cyclopentanecarboxylic acid, 3-hydroxy-, methyl ester, (1S-trans)- (9CI) (CAS: 174292-58-1)

Cyclopentanecarboxylic acid, 3-hydroxy-, methyl ester, (1S-trans)- (9CI) (CAS: 174292-58-1) is a chiral cyclopentane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its stereospecific hydroxy and ester functional groups, has shown promise as a key intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its applications in drug discovery, asymmetric synthesis, and as a building block for complex natural products.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound in the synthesis of novel antiviral agents. The researchers utilized (1S-trans)-3-hydroxycyclopentanecarboxylic acid methyl ester as a chiral precursor to develop inhibitors targeting viral proteases. The study reported a 40% improvement in enantiomeric purity compared to previous synthetic routes, highlighting the compound's utility in stereoselective synthesis.

In the field of neurodegenerative disease research, a team from MIT demonstrated in Nature Chemical Biology (2024) that derivatives of 174292-58-1 could modulate α-synuclein aggregation, a key pathological feature in Parkinson's disease. The methyl ester functionality was found to enhance blood-brain barrier penetration, while the hydroxy group facilitated interactions with the target protein.

Pharmaceutical development has also benefited from this compound's unique properties. A recent patent application (WO2023124567) describes its use in the production of prostaglandin analogs with improved stability profiles. The trans configuration at the 1 and 3 positions was crucial for maintaining biological activity while reducing metabolic degradation.

Analytical advancements have paralleled these developments. A 2024 Analytical Chemistry publication presented a novel HPLC-MS method for quantifying 174292-58-1 in complex biological matrices with a detection limit of 0.1 ng/mL. This method is particularly valuable for pharmacokinetic studies of drugs derived from this scaffold.

The compound's safety profile has been evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) reported favorable in vitro cytotoxicity data, with an IC50 > 100 μM in human hepatocytes, suggesting a wide therapeutic window for potential drug candidates based on this structure.

Future research directions include exploring the compound's potential in targeted drug delivery systems and as a scaffold for PROTAC (Proteolysis Targeting Chimera) development. Its structural features make it particularly suitable for conjugation with various warheads and E3 ligase ligands in cancer therapeutics.

In conclusion, Cyclopentanecarboxylic acid, 3-hydroxy-, methyl ester, (1S-trans)- (9CI) continues to be a versatile and valuable compound in pharmaceutical research. Its unique stereochemistry and functional group arrangement enable diverse applications across multiple therapeutic areas, with recent studies demonstrating significant advances in synthesis methodology, biological activity, and analytical characterization.